Cas no 1609395-46-1 (5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate)

• Product Name: 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate
• CAS No: 1609395-46-1
• MF: C₈H₁₄N₂O₅
• MW: 218.207162380219
• MDL: MFCD26959411
• CID: 4608134
• Update Time: 2025-08-02

5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate Chemical and Physical Properties

Names and Identifiers

• 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate
• 5-(Aminomethyl)-1-methylpyrrolidin-2-one oxalate
• 5-(aminomethyl)-1-methylpyrrolidin-2-one;oxalic acid

• MDL： MFCD26959411
• Inchi： 1S/C6H12N2O.C2H2O4/c1-8-5(4-7)2-3-6(8)9;3-1(4)2(5)6/h5H,2-4,7H2,1H3;(H,3,4)(H,5,6)
• InChI Key： KMLZBKXROGJYQG-UHFFFAOYSA-N
• SMILES： O=C1CCC(CN)N1C.OC(C(=O)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 196
• Topological Polar Surface Area: 121

Additional information on 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate

5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate (CAS 1609395-46-1): A Comprehensive Overview

5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate (CAS 1609395-46-1) is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to as 5-AM-1-M-2-P oxalate, is a derivative of pyrrolidinone, a class of compounds known for their versatile applications in drug development and organic synthesis. The oxalate salt form of this molecule enhances its stability and solubility, making it particularly valuable in various research and industrial applications.

The molecular structure of 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate includes a pyrrolidinone core with an aminomethyl substituent at the 5-position and a methyl group at the 1-position. This unique configuration contributes to its reactivity and functionality, enabling it to serve as a key intermediate in the synthesis of more complex molecules. Researchers are particularly interested in its potential as a building block for pharmaceuticals, given its ability to interact with biological targets.

One of the most frequently asked questions about CAS 1609395-46-1 is its role in drug discovery. Recent trends in the pharmaceutical industry highlight the growing demand for novel intermediates that can accelerate the development of new therapeutics. 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate fits this need, as it can be used to create analogs of existing drugs or to explore new pharmacological pathways. Its aminomethyl group is especially valuable for introducing nitrogen-containing functionalities, which are common in bioactive molecules.

In addition to its pharmaceutical applications, 5-AM-1-M-2-P oxalate is also explored in material science. The compound's ability to form stable complexes with metals and other organic molecules makes it a candidate for developing advanced materials with tailored properties. For instance, researchers are investigating its use in polymer chemistry and catalysis, where its structural features could lead to improved performance in industrial processes.

The synthesis of 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate typically involves multi-step organic reactions, starting from readily available precursors. Optimizing these synthetic routes is a hot topic in chemistry forums and academic discussions, as it directly impacts the compound's accessibility and cost-effectiveness. Recent advancements in green chemistry have also prompted researchers to explore more sustainable methods for producing this compound, aligning with global efforts to reduce the environmental footprint of chemical manufacturing.

From a market perspective, the demand for CAS 1609395-46-1 is expected to grow, driven by its expanding applications in life sciences and advanced materials. Suppliers and manufacturers are increasingly focusing on high-purity grades of this compound to meet the stringent requirements of pharmaceutical and research clients. Quality control and regulatory compliance are critical factors in this niche market, ensuring that the compound meets the standards for its intended uses.

For researchers and industry professionals seeking detailed technical data, the physical and chemical properties of 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate are well-documented. These include its melting point, solubility profile, and spectral characteristics (e.g., NMR, IR), which are essential for its identification and application in various experiments. The compound's stability under different conditions is also a key consideration, particularly for long-term storage and handling.

In summary, 5-(Aminomethyl)-1-methyl-2-pyrrolidinone oxalate (CAS 1609395-46-1) is a versatile and valuable compound with broad applications in pharmaceuticals, materials science, and beyond. Its unique structural features and functional groups make it a promising candidate for ongoing and future research. As the scientific community continues to explore its potential, this compound is likely to remain a topic of interest in both academic and industrial settings.